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Compound of Interest

Compound Name: Vernodalin

Cat. No.: B1205544

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
vernodalin, a sesquiterpene lactone of significant interest for its therapeutic potential. Due to
the limited availability of detailed experimental data for pure vernodalin in published literature
this guide also includes extensive data on the closely related and well-characterized

compound, vernodalinol, for comparative purposes.

Core Physicochemical Properties

Vernodalin is a naturally occurring sesquiterpene lactone found in plants of the Vernonia
genus, notably Vernonia amygdalina.[1][2] Its chemical structure and fundamental properties
are summarized below.
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Property Value Source
Molecular Formula C19H2007 [1112]
Molecular Weight 360.36 g/mol [1][2]

[(3aR,4S,5aR,9aR,9bR)-5a-
ethenyl-3,9-dimethylidene-2,8-
dioxo-3a,4,5,6,9a,9b-

IUPAC Name [1]
hexahydrofuro[2,3-
flisochromen-4-yl] 2-

(hydroxymethyl)prop-2-enoate

CAS Number 21871-10-3 [2]

Spectroscopic Data

Detailed spectroscopic data for pure vernodalin is not extensively tabulated in the available
literature. However, data for the related compound, vernodalinol, has been thoroughly
characterized and is presented here as a reference. Some partial NMR data for vernodalin is
also available.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Vernodalinol: The *H and 3C NMR spectroscopic data for vernodalinol, recorded in methanol-
d4 at 500 MHz and 125 MHz respectively, are detailed below.[3]

Table 2.1: tH and 3C NMR Data for Vernodalinol[3]
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OH (ppm) (multiplicity, J in

Position Hz) oC (ppm)
1 5.76 (dd, 17.5, 11.0) 139.7
2a 5.21 (d, 11.0) 112.9
2b 5.25 (d, 17.5)

3 - 163.7
4 - 131.4
5 2.55 (m) 49.2
6 4.15 (t, 10.5) 67.0
7 3.51 (t, 10.0) 45.1
8 5.38 (dd, 11.0, 5.0) 68.0
9a 1.64 (m) 35.9
9b 2.01 (m)

10 - 38.1
11 - 136.2
12 - 166.5
13a 5.79 (s) 127.0
13b 6.34 (s)

l4a 2.21 (m) 69.0
14b 2.41 (m)

15a 5.77 (S) 131.2
15b 6.54 (s)

16 - 163.3
17 - 138.6
18 4.19 (s) 58.5
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19a 5.85 (s) 122.3

19b 6.19 (s)

Vernodalin: Partial *H and 3C NMR data for vernodalin in a mixed solvent of CDCIz and
CDsOD have been reported.[4]

Table 2.2: Partial *H and 3C NMR Data for Vernodalin[4]

Position/Proton oH (ppm) oC (ppm)
H-15 6.54 (s)

H-4"' 6.13 (br. s)

H-13 6.01 (d, J=3.0 Hz)

C-1 - 167.3
Cc-2 - 138.8
C-3 - 126.9
C-7 - 49.9
C-5 - 46.0
C-10 - 40.4
C-9 - 38.4

Infrared (IR) Spectroscopy

Vernodalinol: The IR spectrum of vernodalinol (KBr) shows characteristic absorption bands
for its functional groups.[3]

Table 2.3: IR Absorption Bands for Vernodalinol[3]
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Wavenumber (cm~?) Functional Group
3600-2600 Carboxyl (-COOH)
3443 Hydroxyl (-OH)
3108, 3083 Alkene (=C-H)
1707 Carbonyl (C=0)
1626 Alkene (C=C)

UV-Visible (UV-Vis) Spectroscopy

Vernodalinol: The UV-Vis spectrum of vernodalinol in dry methanol exhibits a maximum
absorption (Amax) indicative of an enone chromophore.[3]

Table 2.4: UV-Vis Absorption Data for Vernodalinol[3]

Solvent Amax (nm) log €

Dry Methanol 235 2.76

Physical Properties

Detailed physical properties such as melting point and solubility for pure vernodalin are not
well-documented. However, the data for vernodalinol provides a useful reference.

Table 3.1: Physical Properties of Vernodalinol[3]

Property Value

Appearance Colorless crystals

Melting Point 217-218 °C

Optical Rotation +178.70 (c 0.253, dry MeOH)

Experimental Protocols
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The isolation of pure vernodalin typically involves extraction from the leaves of Vernonia
amygdalina, followed by chromatographic purification. While a specific protocol for pure
vernodalin is not exhaustively detailed, the following procedure for the isolation of the closely
related vernodalinol provides a robust methodological framework.[3][5][6]

Extraction

o Plant Material Preparation: Dried leaves of Vernonia amygdalina are ground into a fine
powder.

e Solvent Extraction: The powdered leaves are extracted with 85% ethanol. This can be
performed using maceration or a Soxhlet apparatus.[7][8]

o Concentration: The ethanolic extract is concentrated under reduced pressure using a rotary
evaporator to yield a crude extract.

Fractionation

 Liquid-Liquid Partitioning: The crude ethanolic extract is subjected to liquid-liquid partitioning
with solvents of increasing polarity, such as hexane, chloroform, and n-butanol, to separate
compounds based on their polarity.[3][5]

Chromatographic Purification

o Column Chromatography: The n-butanol fraction, which is typically enriched with
sesquiterpene lactones, is subjected to column chromatography on silica gel.

e Elution: The column is eluted with a gradient of solvents, commonly a mixture of chloroform
and methanol (e.g., 80:20 v/v), to separate the different components.[3]

o Fraction Collection and Analysis: Fractions are collected and analyzed by Thin Layer
Chromatography (TLC) to identify those containing the compound of interest. Fractions with
similar TLC profiles are pooled.

Purification and Crystallization

o Recrystallization: The pooled fractions containing the desired compound are further purified
by repeated recrystallization from a suitable solvent, such as anhydrous methanol.[3]
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» Washing and Drying: The resulting crystals are washed with solvents like ethyl acetate and
acetone to remove impurities and then dried to yield the pure compound.[3]
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Experimental workflow for the isolation of vernodalin/vernodalinol.

Signaling Pathways Modulated by Vernodalin

Vernodalin has been shown to exert its biological effects, particularly its anticancer properties,
through the modulation of several key intracellular signaling pathways.

FAK/PIBK/AKT/ImTOR Signaling Pathway

Vernodalin attenuates the FAK/PI3K/AKT/mTOR signaling pathway, which is crucial for cell
proliferation, survival, and metastasis. By inhibiting the phosphorylation of key proteins in this
cascade, vernodalin can suppress tumor growth and invasion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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